Cas no 52279-26-2 (2-hydroxyoctan-3-one)

• Product Name: 2-hydroxyoctan-3-one
• CAS No: 52279-26-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1576681
• PubChem ID: 13129593
• Update Time: 2025-04-21

2-hydroxyoctan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxyoctan-3-one
• 3-octanone, 2-hydroxy-
• LogP
• 52279-26-2
• BNHJODMDMOKFFL-UHFFFAOYSA-N
• 2-hydroxy-3-octanone
• CHEBI:179952
• MFCD24688629
• SY349419
• LMFA12000123
• 3-octanon-2-ol
• SCHEMBL1022554

• Inchi： 1S/C8H16O2/c1-3-4-5-6-8(10)7(2)9/h7,9H,3-6H2,1-2H3
• InChI Key： BNHJODMDMOKFFL-UHFFFAOYSA-N
• SMILES： OC(C)C(CCCCC)=O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols